2-chloro-4-fluoro-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)benzamide
• InChI: InChI=1S/C15H14ClFN4O/c16-13-7-10(17)3-4-12(13)14(22)20-11-8-18-15(19-9-11)21-5-1-2-6-21/h3-4,7-9H,1-2,5-6H2,(H,20,22)
• InChI Key: PCFHGGWUDRSDBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C(C=N2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C15H14ClFN4O
• Molecular Weight: 320.75 g/mol

Description

This compound is also known as Saflufenacil. It is an organic compound of the pyrimidinedione chemical class used as an herbicide. It is used alone or mixed with glyphosate for rapid control of many dicotyledonous weeds by pre-plant and pre-emergence applications to a wide range of food crops.

Synthesis Analysis

The key step in the preparation of Saflufenacil involved the reaction between a substituted aniline and an oxazinone. 2-chloro-4-fluoro-5-aminobenzoic acid and 2-dimethylamino-4-(trifluoromethyl)-6H-1,3-oxazin-6-one were heated in acetic acid to form the ring systems of the herbicide in over 90% yield, with further standard chemical transformations to generate the final product.

Molecular Structure Analysis

The molecular structure of this compound is confirmed by single crystal X-ray diffraction studies. The compound crystallizes in monoclinic space group P 2 1 / c.

Chemical Reactions Analysis

The compound is synthesized by a reaction between a substituted aniline and an oxazinone. The reaction was monitored by TLC analysis until the starting material disappears completely.

Physical And Chemical Properties Analysis

The compound has a molar mass of 500.85 g·mol −1. It has a density of 1.595 g/mL and a melting point of 189.9 °C. It is soluble in water at 2100 mg/L (20 °C).

Scientific Research Applications

Anti-Tubercular Activity

• Key Compounds : Notably, compounds 6a, 6e, 6h, 6j, and 6k exhibited significant activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM. .

Antifungal Potential

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Anti-Inflammatory and Analgesic Properties

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Scaffold for Novel Drug Design

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Cell Viability Assessment

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Safety And Hazards

The compound is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed and is suspected of causing genetic defects. It is advised against food, drug, pesticide or biocidal product use.

Future Directions

The compound is registered for use in the United States, where the Environmental Protection Agency (EPA) is responsible for regulating pesticides under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA), the Food Quality Protection Act (FQPA) and the Pesticide Registration Improvement Act (PRIA). It is also used in Australia and other countries.